Cas no 108031-79-4 ((-)-Noe’s Reagent)

(-)-Noe’s Reagent structure
(-)-Noe’s Reagent structure
Product Name:(-)-Noe’s Reagent
CAS No:108031-79-4
MF:C24H38O3
MW:374.5567278862
MDL:MFCD00151131
CID:138894
Update Time:2025-04-19

(-)-Noe’s Reagent Chemical and Physical Properties

Names and Identifiers

    • Bis[(2S,3aR,4S,7aR)-octahydro-7,8,8-trimethyl-4,7-methanobenzofuran-2-yl] Ether
    • Bis[(2S,3aR,4S,7aR)-octahydro-7,8,8-trimethyl-4,7-methanobenzofuran-2-yl] Ether [for Optical Resolution]
    • (-)-NOE'S REAGENT
    • (?)-MBF-OH dimer
    • (-)-MBF-OH DIMER
    • (-)-MBF-OH Dimer(-)-Noe's Reagent
    • (-)-NOE-LACTOL(R) DIMER
    • (-)-noe'S
    • (2S,3AR,ES,7AR)-OCTAHYDRO-7,8,8-TRIMETHYL-4,7-METHANOBENZOFURAN-2-YL ETHER
    • Bis[(2S,3aR,4S,7aR)-octahydro-7,8,8-triMethyl-4,7-Methanobenzofuran-2-yl] Ether?(-)-noe-lactol dimer
    • foropticalresolution
    • (-)-noe-lactol dimer
    • (-)-MBF-OH Dimer (-)-Noe's Reagent
    • (2S,4R,6S,7R)-1,10,10-Trimethyl-4-[[(2S,4R,6S,7R)-1,10,10-trimethyl-3-oxatricyclo[5.2.1.02,6]decan-4
    • (+)-Noe's reagent
    • (+)-MBF-OH dimer
    • 4,7-Methanobenzofuran, 2,2'-oxybis[octahydro-7,8,8-trimethyl-, [2.alpha.(2'R*,3'aS*,4'R*,7'R*,7'aS*),3a.alpha.,4.alpha.,7.alpha.,7a.alpha.]-
    • VUDXCBLBKXFCNA-UHFFFAOYSA-N
    • Bis[(2R,3aS,4R,7aS)-octahydro-7,8,8-trimethyl-4,7-methanobenzofuran-2-yl] Ether
    • B1219
    • ST51006860
    • B1220
    • (?)-2,2'-Oxybis(octahydro-7,8,8-trimethyl-4,7-methanobenzofuran)
    • (+)-
    • (-)-Noe’s Reagent
    • MDL: MFCD00151131
    • Inchi: 1S/C24H38O3/c1-21(2)15-7-9-23(21,5)19-13(15)11-17(26-19)25-18-12-14-16-8-10-24(6,20(14)27-18)22(16,3)4/h13-20H,7-12H2,1-6H3/t13-,14-,15+,16+,17-,18-,19-,20-,23-,24-/m1/s1
    • InChI Key: VUDXCBLBKXFCNA-FEFNCVQLSA-N
    • SMILES: O1[C@H](C[C@H]2[C@@H]1[C@@]1(C)CC[C@@H]2C1(C)C)O[C@H]1C[C@H]2[C@H]([C@@]3(C)CC[C@@H]2C3(C)C)O1

Computed Properties

  • Exact Mass: 374.28200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 615
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 27.7

Experimental Properties

  • Color/Form: Powder
  • Melting Point: 149.0 to 153.0 deg-C
  • Refractive Index: -202.5 ° (C=2, THF)
  • PSA: 27.69000
  • LogP: 5.37760
  • Solubility: Not determined
  • Optical Activity: [α]20/D −206±2°, c = 2.5% in THF

(-)-Noe’s Reagent Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22; S24/25
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: F
  • Storage Condition:2-8°C
  • Safety Term:22-24/25

(-)-Noe’s Reagent Pricemore >>

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Bis[(2S,3aR,4S,7aR)-octahydro-7,8,8-trimethyl-4,7-methanbenzofuran-2-yl] ether, 98%; .
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108031-79-4 98%
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(2S,3aR,4S,7S,7aR)-Octahydro-7,8,8-trimethyl-2-[[(2S,3aR,4S,7S,7aR)-octahydro-7,8,8-trimethyl-4,7-methanobenzofuran-2-yl]oxy]-4,7-methanobenzofuran
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